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Compound Name: Folpet

Cat. No.: B141853 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific understanding

of the fungicide Folpet's impact on non-target aquatic organisms. Folpet, a broad-spectrum

phthalimide fungicide, is used to control fungal growth on a variety of crops. However, its entry

into aquatic ecosystems through runoff and spray drift poses a significant risk to the health of

aquatic life. This document summarizes key toxicity data, details experimental methodologies

for assessing its effects, and visualizes the known mechanisms of action and experimental

workflows.

Executive Summary
Folpet is classified as highly toxic to many aquatic organisms.[1][2] Its primary mechanism of

toxicity involves the covalent modification of thiol-containing molecules, including proteins and

the antioxidant glutathione, leading to enzyme inhibition, disruption of cellular processes, and

oxidative stress. This guide synthesizes acute and chronic toxicity data for a range of aquatic

species, outlines the standardized protocols used to generate this data, and provides a visual

representation of Folpet's molecular interactions and the workflow for its toxicological

assessment.

Data Presentation: Acute and Chronic Toxicity of
Folpet
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The following tables summarize the quantitative data on the acute and chronic toxicity of

Folpet to various non-target aquatic organisms. These values are essential for environmental

risk assessment and for understanding the relative sensitivity of different species.

Table 1: Acute Toxicity of Folpet to Aquatic Organisms

Species
Common
Name

Endpoint Duration Value (µg/L) Reference

Oncorhynchu

s mykiss

Rainbow

Trout
LC50 96-hour 15 [3]

Oncorhynchu

s mykiss

Rainbow

Trout
LC50 96-hour 185 [4]

Lepomis

macrochirus

Bluegill

Sunfish
LC50 96-hour 675 [4]

Cyprinodon

variegatus

Sheepshead

Minnow
LC50 96-hour 65.5 [3]

Daphnia

magna
Water Flea EC50 48-hour 600 [4]

Daphnia

magna
Water Flea LC50 48-hour 20 [3]

Crassostrea

virginica

Eastern

Oyster
EC50 48-hour 60 [3]

Americamysi

s bahia
Mysid Shrimp LC50 96-hour 130

Pseudokirchn

eriella

subcapitata

Green Algae EC50 72-hour 1,100

Navicula

pelliculosa
Diatom EC50 72-hour 40

Lemna gibba Duckweed IC50 7-day >3,700 [3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b141853?utm_src=pdf-body
https://www.benchchem.com/product/b141853?utm_src=pdf-body
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=P100XZBX.TXT
https://www.tandfonline.com/doi/full/10.3109/10408441003742903
https://www.tandfonline.com/doi/full/10.3109/10408441003742903
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=P100XZBX.TXT
https://www.tandfonline.com/doi/full/10.3109/10408441003742903
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=P100XZBX.TXT
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=P100XZBX.TXT
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=P100XZBX.TXT
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


LC50 (Lethal Concentration 50): The concentration of a substance that is lethal to 50% of the

test organisms. EC50 (Effective Concentration 50): The concentration of a substance that

causes a specified effect in 50% of the test organisms (e.g., immobilization in Daphnia, growth

inhibition in algae). IC50 (Inhibitory Concentration 50): The concentration of a substance that

inhibits a biological or biochemical function by 50%.

Table 2: Chronic Toxicity of Folpet to Aquatic Organisms

Species
Common
Name

Endpoint Duration Value (µg/L) Reference

Pimephales

promelas

Fathead

Minnow

NOEC

(growth)
33-day 8.8 [3]

Pimephales

promelas

Fathead

Minnow

LOEC

(growth)
33-day 17.7 [3]

Daphnia

magna
Water Flea

NOEC

(reproduction

)

21-day 1.8

Oncorhynchu

s mykiss

Rainbow

Trout
NOEC 21-day 11 [1]

Lemna gibba Duckweed NOAEC 7-day 230 [3]

NOEC (No Observed Effect Concentration): The highest tested concentration of a substance at

which no statistically significant adverse effect is observed. LOEC (Lowest Observed Effect

Concentration): The lowest tested concentration of a substance at which a statistically

significant adverse effect is observed. NOAEC (No Observed Adverse Effect Concentration):

The highest tested concentration at which no adverse effect is observed.

Experimental Protocols
The toxicity data presented in this guide are primarily generated using standardized test

guidelines developed by the Organisation for Economic Co-operation and Development

(OECD). These protocols ensure data quality and comparability across different laboratories

and studies.
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OECD Guideline 203: Fish, Acute Toxicity Test
This guideline details the methodology for determining the acute lethal toxicity of a substance

to fish.

Test Organism: Commonly used species include Rainbow Trout (Oncorhynchus mykiss),

Zebra fish (Danio rerio), and Fathead Minnow (Pimephales promelas).

Test Duration: 96 hours.

Test Conditions: Fish are exposed to a range of concentrations of the test substance in a

static, semi-static, or flow-through system. Water temperature, pH, dissolved oxygen, and

other water quality parameters are maintained within a narrow range.

Endpoint: The primary endpoint is mortality. The LC50 is calculated at 24, 48, 72, and 96

hours.

Observations: In addition to mortality, any abnormal behavioral or physical changes are

recorded.

OECD Guideline 202: Daphnia sp. Acute Immobilisation
Test
This guideline is used to determine the acute toxicity of a substance to Daphnia, a key

zooplankton species.

Test Organism: Typically Daphnia magna. Neonates less than 24 hours old are used.

Test Duration: 48 hours.

Test Conditions: Daphnids are exposed to a series of concentrations of the test substance in

a static system. Temperature and light cycles are controlled.

Endpoint: The endpoint is immobilization, defined as the inability to swim after gentle

agitation. The EC50 for immobilization is calculated at 24 and 48 hours.
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OECD Guideline 201: Freshwater Alga and
Cyanobacteria, Growth Inhibition Test
This test assesses the effect of a substance on the growth of freshwater algae.

Test Organism: Commonly Pseudokirchneriella subcapitata or other green algae species.

Test Duration: 72 hours.

Test Conditions: Exponentially growing algal cultures are exposed to a range of

concentrations of the test substance in a batch culture system under constant illumination

and temperature.

Endpoint: The endpoint is the inhibition of cell growth. The EC50 for growth rate inhibition

and yield are calculated.

Mandatory Visualization
Signaling Pathways and Experimental Workflows
The following diagrams, generated using the DOT language, illustrate the key molecular

mechanisms of Folpet's toxicity and a generalized workflow for aquatic toxicity testing.
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Caption: Mechanism of Folpet Toxicity.
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Caption: Aquatic Toxicity Testing Workflow.

Sublethal Effects of Folpet
Beyond acute mortality, sublethal concentrations of Folpet can induce a range of adverse

effects in aquatic organisms, impacting their long-term survival, growth, and reproduction.

Oxidative Stress
Folpet's reaction with thiols, particularly the depletion of the primary intracellular antioxidant

glutathione (GSH), can lead to a state of oxidative stress. This occurs when the production of

reactive oxygen species (ROS) overwhelms the antioxidant defense system of the organism.

Increased ROS can damage vital cellular components, including lipids (lipid peroxidation),

proteins, and DNA. Studies have shown that exposure to Folpet can alter the activity of

antioxidant enzymes such as catalase, superoxide dismutase, and glutathione peroxidase in

fish.

Genotoxicity
Folpet has been shown to have genotoxic potential, meaning it can damage the genetic

material (DNA) of organisms. While it may not be genotoxic in vivo in mammals, its effects on

aquatic organisms can be different.[5] The comet assay, a sensitive technique for detecting

DNA strand breaks, has been used to demonstrate the genotoxic effects of various pesticides

in fish cells.[6][7] DNA damage can lead to mutations, impaired cellular function, and potentially

cancer.

Behavioral and Physiological Effects
Sublethal exposure to pesticides, including fungicides, can alter the behavior of aquatic

organisms. Changes in swimming speed, feeding behavior, and predator avoidance have been

observed in fish exposed to various pesticides. These behavioral changes can have significant

ecological consequences, affecting an organism's ability to find food, escape predators, and

reproduce successfully. Furthermore, Folpet exposure can lead to physiological disturbances,

including alterations in hematological parameters and serum biochemistry in fish.
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Conclusion
The information presented in this technical guide highlights the significant risk that Folpet
poses to non-target aquatic organisms. Its high acute toxicity, coupled with a range of sublethal

effects including oxidative stress and genotoxicity, underscores the importance of responsible

use and the need for effective mitigation strategies to prevent its entry into aquatic

environments. Further research is warranted to fully elucidate the complex signaling pathways

disrupted by Folpet in various aquatic species and to better understand the long-term

ecological consequences of its use. This knowledge is crucial for developing more accurate

environmental risk assessments and for protecting the health of our aquatic ecosystems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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